N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine

• IUPAC Name: N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine
• InChI: InChI=1S/C13H15Cl2N3/c1-2-9-6-10(18-17-9)7-16-8-11-12(14)4-3-5-13(11)15/h3-6,16H,2,7-8H2,1H3,(H,17,18)
• InChI Key: QSCALQOWZGRVET-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NNC(=C1)CNCC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C13H15Cl2N3
• Molecular Weight: 284.18 g/mol

Description

N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine, also known as DMPEA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMPEA belongs to the class of compounds known as phenethylamines, which are known to have various biological activities.

Scientific Research Applications

N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine has been shown to have various scientific research applications. It has been studied for its potential use as an antidepressant, anxiolytic, and analgesic agent. N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine has also been shown to have potential anti-inflammatory and antioxidant activities. In addition, N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine is not fully understood. However, it is believed to exert its effects by binding to various receptors in the brain. N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine has been shown to bind to the serotonin receptor 5-HT1A, which is involved in the regulation of mood and anxiety. N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine has also been shown to bind to the sigma-1 receptor, which is involved in the regulation of pain, mood, and cognitive function.
Biochemical and Physiological Effects:
N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine has also been shown to have antioxidant and anti-inflammatory effects. In addition, N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine has been shown to have analgesic and anxiolytic effects.

Advantages and Limitations for Lab Experiments

N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine is also relatively inexpensive compared to other compounds with similar biological activities. However, N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. In addition, N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine has not been extensively studied in humans, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine. One direction is to further elucidate its mechanism of action and the receptors it binds to in the brain. Another direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, more studies are needed to determine the safety and efficacy of N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine in humans. Finally, the development of more potent and selective N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine analogs could lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine involves the reaction of 2,6-dichlorobenzyl chloride with 3-ethyl-5-pyrazolone in the presence of sodium hydride. The resulting product is then reduced using sodium borohydride to yield N-[(2,6-dichlorophenyl)methyl]-1-(3-ethyl-1H-pyrazol-5-yl)methanamine as a white crystalline solid. The purity of the compound can be improved by recrystallization from an appropriate solvent.